Cas no 762-29-8 (Farnesalacetone)

• Product Name: Farnesalacetone
• CAS No: 762-29-8
• Molecular Formula: C₁₈H₃₀O
• Molecular Weight: 262.4302
• MDL: MFCD00036517
• CID: 39771
• PubChem ID: 24869920

Farnesalacetone Properties

Names and Identifiers

• Farnesylacetone
• farnesylacetone, mixture of stereo isomers
• 2,6,10-Trimethyl-2,6,10-pentadecatrien-14-one
• 6,10,14-Trimethyl-5,9,13-pentadecatrien-2-one
• (E,E)-farnesylacetone
• 13,14-dihydrofarnesylacetone
• 5,9,13-PENTADECATRIEN-2-ONE,6,10,14-TRIMETHYL
• 5,9,13-Pentadecatriene-2-one,6,10,14-trimethyl
• 6,10,14,Trimethyl-pentadeca-5,9,13-trien-2-on
• 6,10,14-trimethyl-pentadeca-5,9,13-trien-2-one
• Farnesylaceton
• hexahydrofarnesylacetone
• hydrofarnesylacetone
• 6,10,14-Trimethylpentadeca-5,9,13-trien-2-one
• NS00080196
• SCHEMBL157419
• FT-0773962
• SY249655
• AKOS025244014
• 762-29-8
• mixture of isomers,97%
• DTXSID5061087
• 5,9,13-PENTADECATRIEN-2-ONE, 6,10,14-TRIMETHYL-

• MDL： MFCD00036517
• InChIKey： LTUMRKDLVGQMJU-VHSABMJYSA-N
• Inchi： 1S/C18H30O/c1-15(2)9-6-10-16(3)11-7-12-17(4)13-8-14-18(5)19/h9,11,13H,6-8,10,12,14H2,1-5H3
• SMILES： C(CC(=O)C)/C=C(\CC/C=C(\CC/C=C(\C)/C)/C)/C
• BRN： 1781239

Computed Properties

• Exact Mass: 262.23000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 9
• Monoisotopic Mass: 262.23
• Heavy Atom Count: 19
• Complexity: 352
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 5.77480
• PSA: 17.07000
• Refractive Index: 1.481
• Boiling Point: 372.8 °C at 760 mmHg
• Flash Point: 110°C
• FEMA: 3442
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids